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Compound of Interest

Compound Name:
4,6-Dimethyl-2-

methylsulfonylpyrimidine

Cat. No.: B031811 Get Quote

Essential Safety and Handling Guide for 4,6-
Dimethyl-2-methylsulfonylpyrimidine
This guide provides immediate, essential safety and logistical information for handling 4,6-
Dimethyl-2-methylsulfonylpyrimidine, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is crucial for ensuring laboratory

safety and regulatory compliance.

Chemical Identifier:

Name: 4,6-Dimethyl-2-methylsulfonylpyrimidine

CAS Number: 35144-22-0

Molecular Formula: C₇H₁₀N₂O₂S

Hazard Identification and Personal Protective
Equipment (PPE)
This compound is classified as hazardous and requires specific safety precautions. It is known

to cause skin and serious eye irritation.[1][2][3] Some data also suggests it may cause
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respiratory irritation and potentially lead to allergic skin reactions or respiratory sensitization.[1]

[3]

Summary of Required Personal Protective Equipment:

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield may be necessary

where splash potential is high.

[4][5][6]

To protect against serious eye

irritation from dust particles or

splashes.[1][2]

Skin Protection

Chemical-resistant, impervious

clothing. Fire/flame resistant

lab coat.[4][5]

To prevent skin contact and

irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) inspected prior to

use. Follow EU Directive

89/686/EEC and the standard

EN 374.[4][5]

To prevent direct skin contact

and potential irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area or

a laboratory fume hood.[4][5] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge is

necessary.[4] Follow OSHA

respirator regulations (29 CFR

1910.134) or European

Standard EN 149.[2]

To avoid inhalation of dust and

potential respiratory irritation.

[1]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:
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Always handle 4,6-Dimethyl-2-methylsulfonylpyrimidine within a certified chemical fume

hood or a well-ventilated laboratory space to minimize inhalation exposure.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][2]

2. Pre-Handling:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Inspect all PPE for integrity before use.

Ensure all necessary handling equipment (spatulas, weigh boats, containers) are clean and

readily available.

3. During Handling:

Wear the complete set of required PPE as detailed in the table above.

Avoid the formation of dust and aerosols.[4][5]

Use non-sparking tools to prevent ignition sources.[4]

Avoid contact with skin and eyes.[1][4][5] Do not breathe in the dust.[1]

4. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Clean the work area and decontaminate any equipment used.

Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Some sources recommend refrigeration.[1][7]

Disposal Plan
Proper waste management is critical to prevent environmental contamination and ensure

safety.
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1. Waste Segregation:

All waste contaminated with 4,6-Dimethyl-2-methylsulfonylpyrimidine, including empty

containers, contaminated PPE, and residual material, must be segregated as hazardous

chemical waste.

Do not mix this waste with non-hazardous waste streams.

2. Waste Collection:

Solid Waste: Collect solid waste, including any spilled material swept up, in a clearly labeled,

suitable, and closed container for disposal.[1][4]

Contaminated Materials: Disposable items such as gloves, weigh boats, and paper towels

should be placed in a designated hazardous waste container.

Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be

collected in a designated halogenated or non-halogenated organic waste container,

depending on the solvent used.

3. Disposal Procedure:

Dispose of the hazardous waste through an approved waste disposal plant or service, in

accordance with local, state, and federal regulations.[2]

Ensure waste containers are securely sealed and properly labeled before collection.

Experimental Workflow Diagram
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Workflow for Safe Handling of 4,6-Dimethyl-2-methylsulfonylpyrimidine
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Caption: Safe handling workflow from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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